![molecular formula C6H7NO B167067 1-Methyl-2-pyridone CAS No. 694-85-9](/img/structure/B167067.png)
1-Methyl-2-pyridone
Overview
Description
1-Methyl-2-pyridone is a pyridone . It is a colorless liquid, although impure samples can appear yellow . It is miscible with water and with most common organic solvents . It also belongs to the class of dipolar aprotic solvents such as dimethylformamide and dimethyl sulfoxide .
Synthesis Analysis
This compound can be synthesized through the reaction of methylacetamide and acetic anhydride in the presence of anhydrous alkali . The synthetic method using pyridine substrates is an efficient tool for the synthesis of 2-pyridone . A tandem condensation of propiolamide and cyclic β-keto methyl esters in water, followed by acid- or base-promoted intramolecular ring closure and decarboxylation enables an efficient synthesis of a 5,6-fused 2-pyridone ring system .
Molecular Structure Analysis
The molecular formula of this compound is C6H7NO . The InChI is InChI=1S/C6H7NO/c1-7-5-3-2-4-6(7)8/h2-5H,1H3 . The Canonical SMILES is CN1C=CC=CC1=O . The molecular weight is 109.13 g/mol .
Chemical Reactions Analysis
This compound can be used as a solvent in organic synthesis reactions, such as decarboxylation, reduction, and alkylation reactions . It can also be used as an intermediate in the synthesis of certain drugs and pesticides .
Physical And Chemical Properties Analysis
This compound has a density of 1.129g/mL at 20°C (lit.), a melting point of 30-32°C (lit.), and a boiling point of 250°C740mm Hg (lit.) . It is soluble in water (1000 mg/ml at 20°C) . The vapor pressure is 0.0222mmHg at 25°C . The refractive index is n20/D 1.569 .
Scientific Research Applications
Uremic Toxin Research 1-Methyl-2-pyridone has been identified as a potential uremic toxin. Elevated serum concentrations of this compound in chronic renal failure patients suggest its role in renal dysfunction and possible toxic effects on poly(ADP-ribose) polymerase activity (Rutkowski et al., 2003).
Molecular Mimicry in Biochemistry this compound serves as a mimic of nucleobases like uracil and thymine, and its gas-phase UV spectrum has been studied to understand Watson-Crick and Hoogsteen isomers, crucial for DNA replication and transcription processes (Frey et al., 2006).
Synthetic Chemistry and Pharmaceutical Applications The compound is used in the efficient synthesis of potential anti-asthmatic agents, highlighting its importance in the development of new pharmaceuticals (Sugahara et al., 2000).
Exploration of 2-Pyridone Derivatives 2-Pyridone, a related compound, is significant in medicinal chemistry and has been a target for synthetic organic chemistry due to its presence in natural products and drugs (Chand et al., 2016).
Environmental and Industrial Applications this compound is studied for its recovery technology in industries such as lithium-ion battery production, highlighting its economic and environmental significance (Wu et al., 2022).
Material Science and Nanotechnology This compound has been explored in the fabrication of 2D materials by inducing selective rupture of certain bonds in transition metal nitroprussides, demonstrating its utility in the development of advanced materials (Avila et al., 2019).
Catalysis and Green Chemistry this compound is being investigated for the development of safer chemical substitutes in sustainable processes, indicating its relevance in green chemistry and industrial safety (Moreno-Marrodán et al., 2019).
Safety and Hazards
1-Methyl-2-pyridone is a combustible liquid . It causes skin irritation, serious eye irritation, and may cause respiratory irritation . It may damage fertility or the unborn child . Therefore, it is necessary to wear protective gloves and goggles when handling it, and to avoid direct contact . It should be used in a well-ventilated area to avoid inhaling its vapors .
Future Directions
1-Methyl-2-pyridone has multiple uses in chemical research and industrial production . It can be used as a solvent in organic synthesis reactions and as an intermediate in the synthesis of certain drugs and pesticides . Therefore, future research could focus on exploring new synthesis methods and applications of this compound .
Mechanism of Action
Target of Action
1-Methyl-2-pyridone is a derivative of pyridone, which is a key component in the metabolism of niacin, also known as vitamin B3 . The primary targets of this compound are the enzymes involved in redox reactions, where it acts as an electron donor or acceptor .
Mode of Action
This compound interacts with its targets by participating in redox reactions. It acts as a precursor to nicotinamide coenzymes, which play a crucial role in metabolism . These coenzymes are involved in various enzymatic reactions, acting as electron donors or acceptors .
Biochemical Pathways
The biochemical pathways affected by this compound are primarily those involving redox metabolism and NAD-dependent pathways . As a precursor to nicotinamide coenzymes, it contributes to the intracellular pool of niacin, which is vital for these metabolic pathways .
Pharmacokinetics
It is known that niacin and its derivatives, including this compound, are extensively metabolized in the body . The plasma levels of the parent niacin are higher than its metabolites, though only about 3% of the unchanged drug is recovered in urine .
Result of Action
The molecular and cellular effects of this compound’s action are largely related to its role in redox metabolism and NAD-dependent pathways . By contributing to these processes, it helps maintain efficient cellular function .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, changes in enzyme activity and pathophysiological situations may influence the need for different forms of niacin, including this compound . .
Biochemical Analysis
Biochemical Properties
1-Methyl-2-pyridone interacts with various enzymes, proteins, and other biomolecules. It is known to be a product of nicotinamide adenine dinucleotide (NAD) degradation . NAD is a crucial coenzyme involved in numerous oxidation-reduction reactions in the body . The metabolites of NAD, including this compound, have important roles in signaling pathways, post-translational modifications, epigenetic changes, and regulation of RNA stability and function .
Cellular Effects
This compound has been shown to influence cell function. It has been found to inhibit TGFβ1-induced fibrosis and inflammatory gene expression in kidney fibroblasts . It also suppresses TGFβ1-induced type I collagen and IL-6 expression in renal tubular epithelial cells .
Molecular Mechanism
The molecular mechanism of this compound involves its interactions at the molecular level. It exerts its effects through the inhibition of Akt phosphorylation, similar to the anti-fibrotic drug pirfenidone . This suggests that this compound exerts its anti-fibrotic and anti-inflammatory effects through Akt inhibition .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound have been observed to change over time. For instance, it has been found to exhibit a blue shift in its UV absorption and fluorescence bands with increasing solvent polarity .
Metabolic Pathways
This compound is involved in the metabolic pathways of NAD . It is a product of NAD degradation and plays a role in various metabolic processes, including signaling pathways, post-translational modifications, and regulation of RNA stability and function .
Transport and Distribution
Given its solubility in water , it can be inferred that it may be distributed throughout the body via the bloodstream.
properties
IUPAC Name |
1-methylpyridin-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7NO/c1-7-5-3-2-4-6(7)8/h2-5H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DVVGIUUJYPYENY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC=CC1=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8061008 | |
Record name | 2(1H)-Pyridinone, 1-methyl- | |
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Molecular Weight |
109.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid; mp = 30-32 deg C; [Alfa Aesar MSDS] | |
Record name | 1-Methyl-2-pyridone | |
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Vapor Pressure |
0.06 [mmHg] | |
Record name | 1-Methyl-2-pyridone | |
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CAS RN |
694-85-9, 94071-56-4 | |
Record name | 1-Methyl-2(1H)-pyridinone | |
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Record name | N-Methyl-2-pyridone | |
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Record name | 2(1H)-Pyridinone, dimer | |
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Record name | 1-Methyl-2-pyridone | |
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Record name | 1-methylpyridine-2-one | |
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Record name | N-METHYL-2-PYRIDONE | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of 1-Methyl-2-pyridone?
A1: The molecular formula of this compound is C6H7NO, and its molecular weight is 109.13 g/mol.
Q2: What spectroscopic data is available for this compound?
A2: Studies have investigated this compound using various spectroscopic methods, including:
- Infrared (IR) Spectroscopy: Protonation of the carbonyl group in this compound salts leads to characteristic OH stretching, in-plane and out-of-plane bending vibrations. These are observed in specific regions of the IR spectrum. []
- UV-Vis Spectroscopy: Solvent polarity and hydrogen bonding significantly affect the UV absorption and fluorescence spectra of this compound. []
- Nuclear Magnetic Resonance (NMR) Spectroscopy: Proton NMR spectra, analyzed with computer assistance, provide detailed information on chemical shifts and coupling constants, offering insights into the structure and behavior of this compound. []
Q3: How does this compound react with dimethylchlorinium ion in the gas phase?
A3: In the gas phase, the dimethylchlorinium ion methylates this compound at the oxygen atom. This contrasts with its reaction with the 2-hydroxypyridine tautomer, where methylation occurs at the nitrogen. These findings align with theoretical calculations regarding the stability of the resulting ions. []
Q4: Can this compound participate in photochemical reactions?
A4: Yes, this compound undergoes photoaddition reactions with 1,2-dialkyl-indoles and -pyrroles. This process involves single electron transfer followed by proton transfer, ultimately leading to the formation of new carbon-carbon bonds. []
Q5: How does the reactivity of this compound compare to 2-pyridone in Diels-Alder reactions?
A5: While 2-pyridone undergoes a Michael reaction with dimethyl acetylenedicarboxylate, this compound seems to form a Diels–Alder adduct with the same ester, which subsequently decomposes. This difference highlights the impact of N-methylation on the reactivity of the pyridone ring. []
Q6: Is this compound susceptible to lithiation?
A6: Yes, lithiation of this compound occurs predominantly at the N-methyl group. The resulting lithio-derivative exhibits high reactivity, readily adding to another molecule of this compound at the C-6 position to form a dimer. [, ]
Q7: What synthetic applications does this compound have?
A7: this compound serves as a valuable building block in organic synthesis. It can be used to synthesize:
- 3-Amino-5,6,7,8-tetrahydro[1,6]naphthyridine system and its derivatives: This synthesis involves the condensation of this compound with mono- and bicyclic-4-piperidinones in the presence of ammonia. []
- 6-Azabicyclo[3.2.2]nonane and 6-azabicyclo[3.2.2]nonanone ring systems: Rhodium carboxylate catalyzed decomposition of vinyldiazoacetates in the presence of this compound leads to the formation of these bicyclic systems. []
Q8: What other applications are there for this compound?
A8: this compound is also employed:
- As a solvent: It acts as a polar aprotic solvent in various organic reactions, including microwave-assisted amination of aryl triflates. []
- In the synthesis of pharmaceutical compounds: It serves as a starting material or intermediate in the synthesis of various pharmaceutical compounds, including potential steroid 5α-reductase inhibitors. []
Q9: How does this compound relate to niacin metabolism?
A9: this compound is a metabolite of nicotinamide, a form of vitamin B3 (niacin). It is formed via the following pathway:
Q10: Can the urinary excretion of this compound and related metabolites provide insights into niacin status?
A10: Yes, measuring the urinary excretion of this compound-5-carboxamide (2-PY) and other related metabolites like N 1 -methylnicotinamide (1-MN) relative to creatinine is a sensitive and specific method for assessing niacin deficiency. [, ] This approach has been valuable in evaluating niacin status in populations where deficiency is a concern. []
Q11: What is the role of aldehyde oxidase in the formation of this compound-5-carboxamide?
A11: Aldehyde oxidase is the key enzyme responsible for converting N 1 -methylnicotinamide (NMN) to both N 1 -methyl-2-pyridone-5-carboxamide (2-PY) and N 1 -methyl-4-pyridone-3-carboxamide (4-PY). [, , , ]
Q12: How do dietary factors like tea consumption affect aldehyde oxidase activity and potentially impact this compound-5-carboxamide levels?
A12: Interestingly, certain dietary components can modulate aldehyde oxidase activity. For instance, tea beverages, particularly green tea, have been shown to inhibit aldehyde oxidase activity. This inhibition is primarily attributed to the presence of catechins and their derivatives in tea. As a result, regular consumption of tea beverages could potentially lead to alterations in the metabolism and excretion of N 1 -methyl-2-pyridone-5-carboxamide. []
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